![molecular formula C9H15NO2 B6223165 3,3-dimethyl-7-oxa-1-azaspiro[3.5]nonan-2-one CAS No. 2763750-54-3](/img/no-structure.png)
3,3-dimethyl-7-oxa-1-azaspiro[3.5]nonan-2-one
Overview
Description
3,3-Dimethyl-7-oxa-1-azaspiro[3.5]nonan-2-one, also known as 3,3-Dimethylspiro[3.5]nonan-2-one or DMSPN, is a cyclic compound that has been studied for its potential applications in synthesis and scientific research. It is a member of the spiro[3.5]nonan family of compounds and is a derivative of spiro[3.5]nonane, a compound that has been studied for its potential applications in pharmaceuticals, agrochemicals, and other industrial uses. 5]nonan-2-one.
Mechanism of Action
The mechanism of action of 3,3-dimethyl-7-oxa-1-azaspiro[3.5]nonan-2-one-7-oxa-1-azaspiro[3.5]nonan-2-one is not yet fully understood. However, it is believed to act as an inhibitor of a variety of enzymes, including cytochrome P450 enzymes, which are involved in the metabolism of drugs and other compounds. It has also been suggested that it may act as an agonist of certain G-protein coupled receptors, which are involved in the regulation of various cellular processes.
Biochemical and Physiological Effects
3,3-dimethyl-7-oxa-1-azaspiro[3.5]nonan-2-one-7-oxa-1-azaspiro[3.5]nonan-2-one has been found to have a variety of biochemical and physiological effects. It has been found to inhibit the activity of certain enzymes involved in drug metabolism, and it has been suggested that it may act as an agonist of certain G-protein coupled receptors. In addition, it has been found to have anti-inflammatory, anti-bacterial, and anti-fungal properties, and it has been suggested that it may have potential applications in the treatment of certain diseases, such as cancer.
Advantages and Limitations for Lab Experiments
The use of 3,3-dimethyl-7-oxa-1-azaspiro[3.5]nonan-2-one-7-oxa-1-azaspiro[3.5]nonan-2-one in laboratory experiments has several advantages. It is relatively inexpensive and easy to synthesize, and it is stable in a variety of solvents. In addition, it is a relatively non-toxic compound, making it safe to use in laboratory experiments. However, it is important to note that the compound is not water-soluble, so it must be dissolved in an appropriate solvent prior to use.
Future Directions
There are a number of potential future directions for research into 3,3-dimethyl-7-oxa-1-azaspiro[3.5]nonan-2-one-7-oxa-1-azaspiro[3.5]nonan-2-one. Further research into its mechanism of action and its potential applications in drug metabolism and enzyme inhibition could lead to new treatments for various diseases. In addition, further research into its anti-inflammatory, anti-bacterial, and anti-fungal properties could lead to new treatments for various infectious diseases. Finally, further research into its potential applications in agrochemicals and other industrial uses could lead to new uses for this compound in the future.
Synthesis Methods
3,3-dimethyl-7-oxa-1-azaspiro[3.5]nonan-2-one-7-oxa-1-azaspiro[3.5]nonan-2-one can be synthesized via a two-step process involving the reaction of 2-methyl-3-buten-2-ol with isopropylmagnesium bromide to form 3-methyl-2-buten-1-ol, followed by the reaction of this alcohol with diethyl azodicarboxylate to form the desired product. This method has been found to be efficient and cost-effective.
Scientific Research Applications
3,3-dimethyl-7-oxa-1-azaspiro[3.5]nonan-2-one-7-oxa-1-azaspiro[3.5]nonan-2-one has been studied for its potential applications in scientific research. It has been used as a model compound to investigate the mechanism of action of various compounds, including drugs and pesticides. It has also been used in studies of enzyme inhibition and drug metabolism.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3,3-dimethyl-7-oxa-1-azaspiro[3.5]nonan-2-one involves the reaction of a cyclic ketone with an amine to form a spirocyclic compound. The ketone is first converted to an enolate, which then reacts with the amine to form the spirocyclic intermediate. The intermediate is then oxidized to form the final product.", "Starting Materials": [ "Cyclic ketone (3,3-dimethylcyclohexanone)", "Amine (1-aminocycloheptane)", "Oxidizing agent (e.g. sodium hypochlorite)" ], "Reaction": [ "Step 1: Deprotonation of cyclic ketone with a strong base (e.g. LDA) to form the enolate", "Step 2: Addition of amine to the enolate to form the spirocyclic intermediate", "Step 3: Oxidation of the intermediate with an oxidizing agent (e.g. sodium hypochlorite) to form the final product" ] } | |
CAS RN |
2763750-54-3 |
Product Name |
3,3-dimethyl-7-oxa-1-azaspiro[3.5]nonan-2-one |
Molecular Formula |
C9H15NO2 |
Molecular Weight |
169.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
